2-{[4-(4-chlorophenyl)-1,3-thiazol-2-yl]sulfanyl}-N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide

• Molecular Formula: C21H21ClN2O3S2
• Molecular Weight: 449 g/mol
• IUPAC Name: 2-[[4-(4-chlorophenyl)-1,3-thiazol-2-yl]sulfanyl]-N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide
• InChI: InChI=1S/C21H21ClN2O3S2/c1-26-18-8-3-14(11-19(18)27-2)9-10-23-20(25)13-29-21-24-17(12-28-21)15-4-6-16(22)7-5-15/h3-8,11-12H,9-10,13H2,1-2H3,(H,23,25)
• InChI Key: LBKXLRRTHGFYAC-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)CCNC(=O)CSC2=NC(=CS2)C3=CC=C(C=C3)Cl)OC

Description

2-{[4-(4-chlorophenyl)-1,3-thiazol-2-yl]sulfanyl}-N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in the development of new drugs. This compound is also known as TAK-659 and belongs to the class of kinase inhibitors.

Mechanism of Action

TAK-659 exerts its pharmacological effects by inhibiting the activity of BTK, ITK, and TEC kinase. These kinases play a crucial role in the activation of B cells, T cells, and mast cells, which are involved in the pathogenesis of various diseases. By inhibiting these kinases, TAK-659 can reduce the activation and proliferation of these cells, thereby reducing the severity of the disease.
Biochemical and Physiological Effects:
TAK-659 has been shown to have several biochemical and physiological effects, including the inhibition of B-cell receptor (BCR) signaling, the suppression of T-cell activation, and the reduction of cytokine production. It has also been shown to have anti-inflammatory effects and can reduce the infiltration of immune cells into inflamed tissues.

Advantages and Limitations for Lab Experiments

One of the main advantages of TAK-659 is its potent inhibitory activity against BTK, ITK, and TEC kinase. This makes it a promising candidate for the development of new drugs for the treatment of various diseases. However, one of the limitations of TAK-659 is its relatively low solubility, which can make it challenging to work with in lab experiments.

Future Directions

There are several future directions for the research and development of TAK-659. One potential application is in the treatment of B-cell lymphomas, where BTK inhibitors have shown promising results in clinical trials. Another potential application is in the treatment of autoimmune disorders, where TAK-659 could be used to inhibit the activity of autoreactive B cells and T cells. Additionally, TAK-659 could be used in combination with other drugs to enhance its therapeutic effects and reduce the risk of drug resistance.

Synthesis Methods

The synthesis of TAK-659 involves a multi-step process that requires the use of several reagents and solvents. The first step involves the reaction between 4-chlorobenzenethiol and 2-bromo-4'-methoxyacetophenone, which results in the formation of 4-(4-chlorophenyl)-1,3-thiazol-2-ylthiol. The second step involves the reaction between 4-(4-chlorophenyl)-1,3-thiazol-2-ylthiol and 2-(3,4-dimethoxyphenyl)ethylamine, which results in the formation of 2-{[4-(4-chlorophenyl)-1,3-thiazol-2-yl]sulfanyl}-N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide.

Scientific Research Applications

TAK-659 has been studied extensively for its potential applications in the treatment of various diseases, including cancer, autoimmune disorders, and inflammatory diseases. It has been shown to be a potent inhibitor of several kinases, including Bruton's tyrosine kinase (BTK), interleukin-2-inducible T-cell kinase (ITK), and TEC kinase.